Cas no 62351-50-2 (Benzaldehyde, 2-[(4-methylphenyl)thio]-)

• Product Name: Benzaldehyde, 2-[(4-methylphenyl)thio]-
• CAS No: 62351-50-2
• MF: C₁₄H₁₂OS
• MW: 228.309482574463
• CID: 448298
• PubChem ID: 12290666
• Update Time: 2025-04-19

Benzaldehyde, 2-[(4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-[(4-methylphenyl)thio]-
• 2-(4-methylphenyl)sulfanylbenzaldehyde
• A1-04993
• 62351-50-2
• DTXSID30484930
• SCHEMBL6765841
• CGRJMMFIUBEQQO-UHFFFAOYSA-N
• AKOS004119944
• 2-[(4-methylphenyl)thio]benzaldehyde

• Inchi： 1S/C14H12OS/c1-11-6-8-13(9-7-11)16-14-5-3-2-4-12(14)10-15/h2-10H,1H3
• InChI Key： CGRJMMFIUBEQQO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 228.06096
• Monoisotopic Mass: 228.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07